4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate

• IUPAC Name: 4-[1-[(4-ethoxyphenyl)methyl]piperidin-4-yl]morpholine;oxalic acid
• InChI: InChI=1S/C18H28N2O2.C2H2O4/c1-2-22-18-5-3-16(4-6-18)15-19-9-7-17(8-10-19)20-11-13-21-14-12-20;3-1(4)2(5)6/h3-6,17H,2,7-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key: VGCQVAPEDIPCJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCC(CC2)N3CCOCC3.C(=O)(C(=O)O)O
• Molecular Formula: C20H30N2O6
• Molecular Weight: 394.5 g/mol

Description

4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate, also known as EMD-386088, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate acts as a selective dopamine D1 receptor agonist, which means that it binds to and activates these receptors in the brain. This leads to an increase in the release of dopamine, a neurotransmitter that is involved in the regulation of mood, motivation, and reward. This compound also has an affinity for other receptors, including the serotonin 5-HT2A receptor and the adrenergic α1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in animal studies. These include an increase in locomotor activity, a decrease in pain sensitivity, and a reduction in inflammation. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate in lab experiments is its selectivity for dopamine D1 receptors, which allows for more specific investigations into the role of these receptors in various physiological and pathological processes. However, one limitation is that this compound has a relatively short half-life in the body, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on 4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate. One area of interest is its potential as a treatment for neuropsychiatric disorders, such as schizophrenia and depression. Another area of interest is its role in modulating the immune system, which may have implications for the treatment of inflammatory diseases. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in humans.

Scientific Research Applications

4-[1-(4-ethoxybenzyl)-4-piperidinyl]morpholine oxalate has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of mood, motivation, and reward. In pharmacology, this compound has been investigated for its potential as an analgesic, antipsychotic, and anti-inflammatory agent. In toxicology, this compound has been studied for its effects on liver function and metabolism.